5-(S-glutathionyl)-2-tert-butylhydroquinone
5-(S-glutathionyl)-2-tert-butylhydroquinone
Brand Name:
Vulcanchem
CAS No.:
139035-70-4
VCID:
VC0157786
InChI:
InChI=1S/C20H29N3O8S/c1-20(2,3)10-6-14(25)15(7-13(10)24)32-9-12(18(29)22-8-17(27)28)23-16(26)5-4-11(21)19(30)31/h6-7,11-12,24-25H,4-5,8-9,21H2,1-3H3,(H,22,29)(H,23,26)(H,27,28)(H,30,31)/t11-,12-/m0/s1
SMILES:
CC(C)(C)C1=CC(=C(C=C1O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O
Molecular Formula:
C20H29N3O8S
Molecular Weight:
471.5 g/mol
5-(S-glutathionyl)-2-tert-butylhydroquinone
CAS No.: 139035-70-4
Main Products
VCID: VC0157786
Molecular Formula: C20H29N3O8S
Molecular Weight: 471.5 g/mol
| CAS No. | 139035-70-4 |
|---|---|
| Product Name | 5-(S-glutathionyl)-2-tert-butylhydroquinone |
| Molecular Formula | C20H29N3O8S |
| Molecular Weight | 471.5 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-3-(4-tert-butyl-2,5-dihydroxyphenyl)sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C20H29N3O8S/c1-20(2,3)10-6-14(25)15(7-13(10)24)32-9-12(18(29)22-8-17(27)28)23-16(26)5-4-11(21)19(30)31/h6-7,11-12,24-25H,4-5,8-9,21H2,1-3H3,(H,22,29)(H,23,26)(H,27,28)(H,30,31)/t11-,12-/m0/s1 |
| Standard InChIKey | ZOFLHFUJRPXAAO-RYUDHWBXSA-N |
| Isomeric SMILES | CC(C)(C)C1=CC(=C(C=C1O)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)O |
| SMILES | CC(C)(C)C1=CC(=C(C=C1O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Canonical SMILES | CC(C)(C)C1=CC(=C(C=C1O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Sequence | XXG |
| Synonyms | 5-(S-glutathionyl)-2-tert-butylhydroquinone 5GS-TBHQ conjugate |
| PubChem Compound | 164416 |
| Last Modified | Nov 11 2021 |
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